Cas no 1603331-24-3 (5-sulfamoylpyridine-2-carboxamide)

• Product Name: 5-sulfamoylpyridine-2-carboxamide
• CAS No: 1603331-24-3
• MF: C₆H₇N₃O₃S
• MW: 201.203079462051
• MDL: MFCD30299773
• CID: 5244957
• PubChem ID: 115885269
• Update Time: 2026-03-08

5-sulfamoylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide, 5-(aminosulfonyl)-
• 5-sulfamoylpyridine-2-carboxamide

• MDL： MFCD30299773
• Inchi： 1S/C6H7N3O3S/c7-6(10)5-2-1-4(3-9-5)13(8,11)12/h1-3H,(H2,7,10)(H2,8,11,12)
• InChI Key： ASZAYKRQQHHSEP-UHFFFAOYSA-N
• SMILES： C1(C(N)=O)=NC=C(S(N)(=O)=O)C=C1

Additional information on 5-sulfamoylpyridine-2-carboxamide

Recent Advances in the Study of 5-Sulfamoylpyridine-2-Carboxamide (CAS: 1603331-24-3) in Chemical Biology and Pharmaceutical Research

The compound 5-sulfamoylpyridine-2-carboxamide (CAS: 1603331-24-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic sulfonamide derivative exhibits unique structural features that make it a promising candidate for drug development, particularly in the areas of enzyme inhibition and targeted therapy. Recent studies have explored its mechanism of action, pharmacokinetic properties, and structure-activity relationships, shedding light on its potential as a lead compound for various diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 5-sulfamoylpyridine-2-carboxamide on carbonic anhydrase isoforms, revealing remarkable selectivity for tumor-associated isoforms CA IX and XII. The research team employed X-ray crystallography to elucidate the binding mode of this compound, demonstrating its ability to coordinate with the zinc ion in the enzyme's active site while forming additional hydrogen bonds with key amino acid residues. These findings suggest potential applications in cancer therapy, particularly for hypoxic tumors that overexpress these isoforms.

Further pharmacological characterization of 1603331-24-3 has been conducted in preclinical models of neurological disorders. Research published in ACS Chemical Neuroscience demonstrated the compound's ability to cross the blood-brain barrier and exhibit neuroprotective effects in models of oxidative stress-induced neuronal damage. The study identified modulation of mitochondrial function and reduction of reactive oxygen species as key mechanisms contributing to these protective effects, opening new avenues for the development of neurodegenerative disease therapeutics.

Recent synthetic chemistry advancements have enabled the development of novel derivatives of 5-sulfamoylpyridine-2-carboxamide with improved pharmacological profiles. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported a series of fluorinated analogs that showed enhanced metabolic stability while maintaining the parent compound's biological activity. These modifications have addressed previous limitations regarding oral bioavailability and have moved the compound closer to clinical development.

The antimicrobial potential of 1603331-24-3 has also been explored in recent research. Studies have identified its activity against drug-resistant bacterial strains, particularly those expressing sulfonamide-resistant dihydropteroate synthase. The compound's unique pyridine-carboxamide moiety appears to circumvent common resistance mechanisms, making it a valuable scaffold for developing new antibiotics in an era of increasing antimicrobial resistance.

As research progresses, 5-sulfamoylpyridine-2-carboxamide continues to demonstrate versatility across multiple therapeutic areas. Current investigations are focusing on its potential as a multi-targeting agent, with particular interest in its simultaneous modulation of enzymatic targets involved in inflammation and cellular proliferation. These developments position 1603331-24-3 as a compound of significant interest in the pharmaceutical industry's pursuit of novel therapeutic agents.